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Compound of Interest

1-Methylcyclopentanecarboxylic
Compound Name:

acid

cat. No.: B1205683

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methylcyclopentanecarboxylic
acid, consolidating its chemical properties, potential synthetic routes, and biological relevance.
The information is intended to support research and development activities by presenting key
data in an accessible format.

Core Chemical and Physical Properties

1-Methylcyclopentanecarboxylic acid is a cyclic carboxylic acid featuring a five-membered
carbon ring.[1] This structure imparts specific physical and chemical characteristics relevant to
its application in organic synthesis and materials science.

Compound Ildentification

A summary of the primary identifiers for 1-Methylcyclopentanecarboxylic acid is presented
below.
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Identifier Value
IUPAC Name 1-methylcyclopentane-1-carboxylic acid[2]
CAS Number 5217-05-0[1][3][4]

Molecular Formula

C7H120[1][2][3][4][5][6][7]

Molecular Weight

128.17 g/mol [2]

Canonical SMILES

CC1(CCCC1)C(=0)0[4]

InChl Key

MNIBBVOEXUQHFF-UHFFFAOYSA-N[1][3][4]

Physicochemical Data

The known physical and chemical properties are compiled for reference. Note that specific

experimental values for properties like boiling and melting points are not consistently available

in public literature.

Property Value/Description
Appearance Colorless to pale yellow liquid[1][3]
- Soluble in organic solvents; limited solubility in
Solubility
water[1]

Boiling Point Data not available[5]

Melting Point Data not available[5]

Density Data not available[5]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 1-

Methylcyclopentanecarboxylic acid are not readily available, its structure suggests several

plausible synthetic strategies based on established organic chemistry reactions for analogous

compounds.
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The carboxylic acid group allows it to undergo typical reactions such as esterification and acid-
base reactions.[1] It can serve as a valuable intermediate in the synthesis of more complex
molecules.[1][8]

General synthetic strategies for related cyclic carboxylic acids.

Potential Applications and Biological Relevance

While direct biological activity data for 1-Methylcyclopentanecarboxylic acid is limited, its
potential is suggested by its applications as a synthetic intermediate and the known activities of
structurally similar molecules.[1][8]

o Pharmaceuticals and Fragrances: It is suggested as a potential intermediate in the
production of pharmaceuticals and fragrances.[1]

» Building Block: The chiral isomer, (1R,trans)-3-methyl-cyclopentanecarboxylic acid, is utilized
as a building block for more complex molecules and is investigated for its therapeutic
properties and as a precursor in drug development.[8]

¢ Analog Activity: The related compound 1-Methyl-1-cyclohexanecarboxylic acid, a structural
analog of valproic acid, is known to have anticonvulsant properties.[9]

Given its potential role in drug development, a generalized workflow for assessing the
biological activity of such a compound is outlined below.
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Compound Acquisition
(1-Methylcyclopentanecarboxylic acid)

Primary Screening
(In Vitro Assays)

Examples:

- Enzyme Inhibition
- Receptor Binding
- Cell Viability

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Secondary Screening
(In Vivo Studies)

Preclinical Candidate

A Conceptual Workflow for Evaluating Biological Activity

Click to download full resolution via product page

A conceptual workflow for evaluating biological activity.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-Methylcyclopentanecarboxylic acid is associated with several hazards. Proper
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personal protective equipment (PPE) and handling procedures are mandatory.

Hazard Class GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H318: Causes serious eye damage[2]

Skin Sensitization H317: May cause an allergic skin reaction[2]
STOT, Single Exposure H335: May cause respiratory irritation[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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